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dicarboxylate

Cat. No.: B195267

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl 5-ethylpyridine-2,3-dicarboxylate is a chemical intermediate with significant
applications in the pharmaceutical and agrochemical industries.[1][2] It serves as a crucial
building block in the synthesis of more complex molecules, including certain herbicides.[2] A
thorough understanding of its physical properties is essential for its effective use in research
and development, particularly for reaction design, process scale-up, and ensuring safety and
quality control. This technical guide provides a comprehensive overview of the known physical
properties of Diethyl 5-ethylpyridine-2,3-dicarboxylate, general experimental protocols for
their determination, and a visualization of its synthesis workflow.

Core Physical Properties

The physical characteristics of Diethyl 5-ethylpyridine-2,3-dicarboxylate are summarized in
the table below. These properties are critical for handling, storage, and application in various
synthetic procedures. The compound is typically a colorless to pale yellow liquid at room
temperature.[1]
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Property Value
Molecular Formula C13H17NOa
Molecular Weight 251.28 g/mol
Appearance Colorless to pale yellow liquid[1]
Boiling Point 320-325 °C at 760 mmHg[1]
Density 1.126 g/cm3 at 25 °CJ[1]
Flash Point 147.8 °C[1]
N Soluble in ethanol, methanol, and most organic
Solubility o o
solvents. Limited solubility in water.[1]
Not readily available in cited literature; the
Melting Point compound exists as a liquid at ambient

temperatures.

Experimental Protocols for Property Determination

While specific experimental determinations for Diethyl 5-ethylpyridine-2,3-dicarboxylate are
not extensively detailed in the available literature, the following are general and widely
accepted methods for ascertaining the physical properties of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common method for its determination is distillation.

Protocol:
o A sample of the compound is placed in a distillation flask with boiling chips.

o Athermometer is positioned so that the top of the bulb is level with the bottom of the side-
arm of the flask.

o The flask is heated, and the temperature is recorded when the liquid is boiling and the vapor
is condensing on the thermometer bulb, leading to a stable temperature reading.
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e The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

Density Measurement

Density is the mass per unit volume of a substance. For a liquid, it can be determined using a
pycnhometer or a graduated cylinder and balance.

Protocol (using graduated cylinder and balance):

The mass of a clean, dry graduated cylinder is measured.

A known volume of the liquid is added to the graduated cylinder.

The mass of the graduated cylinder with the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.

Solubility Assessment

Solubility is the ability of a substance to dissolve in a solvent. A qualitative assessment can be
performed through visual inspection.

Protocol:

A small, measured amount of the solute (Diethyl 5-ethylpyridine-2,3-dicarboxylate) is
added to a test tube.

o A known volume of the solvent is added in increments.
» The mixture is agitated after each addition.

e The substance is considered soluble if a homogenous solution forms. Observations are
made at a specific temperature, as solubility is temperature-dependent.

Synthesis Workflow
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Diethyl 5-ethylpyridine-2,3-dicarboxylate is commonly synthesized via a multi-step reaction.
A prevalent method involves the reaction of diethyl a-chlorooxaloacetate with 2-ethylacrolein
using ammonium acetate as a nitrogen source in an ethanol medium.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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